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Compound of Interest

Compound Name: Upidosin mesylate

Cat. No.: B15188140

Important Note: The compound "Upidosin mesylate" was not found in scientific literature. It is
presumed that the intended compound was Upadacitinib, a selective JAK1 inhibitor. The
following application notes and protocols are for Upadacitinib.

Introduction

Upadacitinib is a selective Janus kinase 1 (JAK1) inhibitor used in the research of inflammatory
and autoimmune diseases.[1][2][3] Proper dissolution and handling are critical for obtaining
reliable and reproducible results in cell culture experiments. This document provides detailed
protocols for the dissolution of Upadacitinib, its application in cell culture, and an overview of its
mechanism of action.

Data Presentation

The following table summarizes the key quantitative data for Upadacitinib.
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Parameter Value Reference
Molecular Weight 380.37 g/mol

Purity >98% [4]
Solubility in DMSO ~30-76 mg/mL [41[5]
Solubility in Ethanol ~19-76 mg/mL [5]
Aqueous Solubility Sparingly soluble [4]

Storage of Solid -20°C for 24 years [4]

Storage of Stock Solution

-80°C for up to 2 years, -20°C

forup to 1 year

[6]

IC50 for JAK1 43-47 nM [4]

IC50 for JAK2 109-120 nM [4][7]
IC50 for JAK3 2.1-2.3 uM [2][7]
IC50 for TYK2 4.7 uM [21[7]

Experimental Protocols
Preparation of Upadacitinib Stock Solution

Materials:

Upadacitinib powder

Protocol:

Pipettes and sterile filter tips

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

 Bring the Upadacitinib powder and DMSO to room temperature before use.
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o Aseptically weigh the desired amount of Upadacitinib powder.

e Prepare a stock solution by dissolving Upadacitinib in DMSO. A common stock concentration
is 10 mM. To prepare a 10 mM stock solution, dissolve 3.8 mg of Upadacitinib in 1 mL of
DMSO.

» Vortex the solution until the Upadacitinib is completely dissolved.

 Sterile-filter the stock solution using a 0.22 um syringe filter if necessary, especially for long-
term storage.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solution aliquots at -20°C or -80°C.

Dilution of Upadacitinib for Cell Culture

Materials:

o Upadacitinib stock solution (e.g., 10 mM in DMSO)

o Complete cell culture medium appropriate for your cell line
o Sterile tubes and pipettes

Protocol:

Thaw an aliquot of the Upadacitinib stock solution at room temperature.

o Perform serial dilutions of the stock solution in complete cell culture medium to achieve the
desired final concentrations.

e |tis crucial to maintain a final DMSO concentration that is non-toxic to the cells, typically
below 0.5%.[8]

e For example, to prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution (e.g., add 1 pL of 10 mM stock to 999 uL of cell culture medium).
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» Always prepare a vehicle control with the same final concentration of DMSO as the highest
concentration of Upadacitinib used in your experiment.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for dissolving and applying Upadacitinib in cell culture.
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Caption: Upadacitinib inhibits the JAK-STAT signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Dissolving Upadacitinib for Cell Culture: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15188140#how-to-dissolve-upidosin-mesylate-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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